3,4,5-triethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C26H34N2O6/c1-7-28-19-12-11-18(15-20(19)34-16-26(5,6)25(28)30)27-24(29)17-13-21(31-8-2)23(33-10-4)22(14-17)32-9-3/h11-15H,7-10,16H2,1-6H3,(H,27,29)
• InChI Key: DIIKPWYKJCREHD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C(=C3)OCC)OCC)OCC)OCC(C1=O)(C)C
• Molecular Formula: C26H34N2O6
• Molecular Weight: 470.6 g/mol

Description

3,4,5-triethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C26H34N2O6 and its molecular weight is 470.566. The purity is usually 95%.
BenchChem offers high-quality 3,4,5-triethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,5-triethoxy-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthetic Pathways and Biological Activities : Research has focused on synthesizing novel heterocyclic compounds with potential biological activities. For example, the study on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant analgesic and anti-inflammatory activities, highlighting the potential of such compounds in drug development (Abu‐Hashem et al., 2020).

• Antibacterial and Anticancer Agents : The creation of benzoxepine-1,2,3-triazole hybrids using a Cu-catalyzed azide–alkyne cycloaddition strategy showed promising antibacterial properties, particularly against Gram-negative bacteria, and cytotoxicity against lung and colon cancer cell lines. This indicates the potential for compounds with complex structures, similar to the one inquired, to serve as leads in the development of new antibacterial and anticancer therapeutics (Kuntala et al., 2015).

• Antimicrobial and Anticancer Activities : Another study focused on synthesizing new heterocycles with demonstrated broad-spectrum antimicrobial activity against bacterial and fungal strains. The exploration of dipodal-benzimidazole, benzoxazole, and benzothiazole derivatives underlines the importance of structural diversity in discovering compounds with significant biological activities (Padalkar et al., 2014).

• Chemical Transformations and Mechanistic Insights : The study on reactions and rearrangements of benzo[6,7]-1,4-diazepino[5,4-b]oxazole derivatives provides valuable insights into the chemical behavior and transformation possibilities of complex heterocyclic compounds. Understanding such transformations is crucial for the synthesis and functionalization of novel compounds with potential scientific applications (Terada et al., 1973).